Cas no 132464-92-7 (Ethyl 3,4-dihydroxy-benzylidenecyanoacetate)

Ethyl 3,4-dihydroxy-benzylidenecyanoacetate is a synthetic intermediate with applications in organic synthesis and pharmaceutical research. Its structure features a benzylidenecyanoacetate core with hydroxyl groups at the 3- and 4-positions, enhancing reactivity in condensation and cyclization reactions. The compound is particularly useful in the preparation of heterocyclic frameworks, such as coumarin and flavonoid derivatives, due to its electrophilic and nucleophilic sites. The ethyl ester group improves solubility in organic solvents, facilitating purification and handling. Its dual hydroxyl functionality allows for selective modifications, making it a versatile building block for fine chemicals and bioactive molecules. Stability under ambient conditions and compatibility with common reagents further underscore its utility in laboratory settings.

Ethyl 3,4-dihydroxy-benzylidenecyanoacetate structure

132464-92-7 structure

Product Name:Ethyl 3,4-dihydroxy-benzylidenecyanoacetate

CAS No:132464-92-7

MF:C₁₂H₁₁NO₄

MW:233.22004

CID:824688

PubChem ID:14840960

Update Time:2025-10-30

Ethyl 3,4-dihydroxy-benzylidenecyanoacetate Chemical and Physical Properties

Names and Identifiers

- 2-(1-THIENYL)ETHYL 3,4-DIHYDROXYBENZYLIDENECYANOACETATE
- ETHYL 3,4-DIHYDROXY- BENZYLIDENECYANOACETATE
- 3.4-Dioxy-benzylidencyanessigsaeure-aethylester
- Ethyl 3,4-dihydroxybenzylidenecyanoacetate
- RARECHEM AK ML 0357
- ETHYL 3,4-DIHYDROXY-BENZYLIDENECYANOACETATE
- (E)-ethyl 2-cyano-3-(3,4-dihydroxyphenyl)acrylate
- 2-Cyano-3-(3,4-dihydroxy-phenyl)-acrylic acid ethyl ester
- BDBM50011932
- 126716-40-3
- ethyl (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoate
- Ethyl 2-cyano-3-(3,4-dihydroxyphenyl)acrylate
- 2-Propenoic acid, 2-cyano-3-(3,4-dihydroxyphenyl)-, ethyl ester, (E)-
- SCHEMBL9218611
- DTXSID001156561
- CHEMBL38168
- ethyl (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-2-propenoate
- Ethyl (E)-2-cyano-3-(3,4-dihydroxyphenyl)acrylate
- 132464-92-7
- Ethyl 3,4-dihydroxy-benzylidenecyanoacetate
- Inchi： InChI=1S/C12H11NO4/c1-2-17-12(16)9(7-13)5-8-3-4-10(14)11(15)6-8/h3-6,14-15H,2H2,1H3/b9-5+
- InChI Key： RAHIHNWEZPLHGV-WEVVVXLNSA-N
- SMILES： CCOC(=O)C(=CC1=CC(=C(C=C1)O)O)C#N